2-Cyclohexen-1-one, 3-(2-phenylethyl)-

• IUPAC Name: 3-(2-phenylethyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C14H16O/c15-14-8-4-7-13(11-14)10-9-12-5-2-1-3-6-12/h1-3,5-6,11H,4,7-10H2
• InChI Key: OEVWTIFRBKSJMS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC(=O)C1)CCC2=CC=CC=C2
• Molecular Formula: C14H16O
• DSSTOX Substance ID: DTXSID20298629
• Molecular Weight: 200.28 g/mol
• CAS RN: 500546-55-4

Description

2-Cyclohexen-1-one, 3-(2-phenylethyl)- is an organic compound with the molecular formula C₁₂H₁₂O . It is also known by other names such as cyclohex-2-en-1-one , cyclohexen-2-one , and 1-cyclohexen-3-one . This versatile intermediate finds applications in the synthesis of various chemical products, including pharmaceuticals and fragrances. Commercial samples of this compound are often yellow, although it is inherently a colorless liquid .

Synthesis Analysis

• Industrial Production : Industrially, cyclohexenone is produced by catalytic oxidation of cyclohexene , often using hydrogen peroxide and vanadium catalysts .

Molecular Structure Analysis

The molecular formula of 2-Cyclohexen-1-one, 3-(2-phenylethyl)- is C₁₂H₁₂O , and its molar mass is approximately 172.22 g/mol . The compound’s structure consists of a cyclohexenone ring with a phenylethyl group attached at position 3 .

Chemical Reactions Analysis

• Grignard Reactions : Cyclohexenone is amenable to 1,2-addition with Grignard reagents .

Physical And Chemical Properties Analysis

• Solubility in Water : 41.3 g/L at 25°C .

Scientific Research Applications

Chiral Lithium Amide/Solute Complexes

Research shows that complexes formed between lithium amides and cyclohexene oxides, which involve 2-cyclohexen-1-one derivatives, play a role in the formation of monomeric and dimeric complexes. These complexes exhibit interesting chemical behaviors like slow substitution rates controlled by dissociative mechanisms (Hilmersson et al., 1997).

Synthesis and Crystal Structure Studies

A study focused on synthesizing derivatives of 2-cyclohexen-1-one and analyzing their crystal structures. The research revealed different conformations and intramolecular hydrogen bonds within the molecules, contributing to understanding the molecular structures and behaviors of such compounds (Shi et al., 2007).

Isotopic Scrambling in Synthesis

The synthesis of 2-phenylethyl triflate using 2-cyclohexen-1-one derivatives showed interesting isotopic scrambling. This research enhances the understanding of chemical synthesis processes and isotopic distribution in organic compounds (Lee & Unger, 1973).

Electrochemical Studies

Electrochemical studies of 2-cyclohexen-1-one derivatives have led to insights into the electroreduction processes in various mediums. This research is crucial for understanding electrochemical reactions and designing new electrochemical applications (Brillas & Ortiz, 1986).

Photochemical Reactions

Investigations into the photochemistry of compounds like 1-phenyl-2-(benzenesulphonyl)-ethylene involving cyclohexene derivatives have revealed their ability to undergo photoisomerisation and form photoadducts. This research contributes to the broader understanding of photochemical reactions (Tabei et al., 1980).

Catalytic Oxidation

Research on the catalytic oxidation of cyclohexene using copper-polymer-bound complexes highlights the potential of 2-cyclohexen-1-one derivatives in catalysis. This study provides insights into the development of new catalytic systems (Lei & Wang, 1992).

Safety and Hazards

• Precautionary Statements : Handle with care, avoid contact with eyes and skin, use appropriate protective measures, and follow safety protocols .